Cas no 2138002-68-1 (1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 2138002-68-1
• MF: C₇H₆ClF₃O₂
• MW: 214.569551944733
• CID: 6409812
• PubChem ID: 165874556
• Update Time: 2025-06-08

1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione
• 2138002-68-1
• EN300-1127765

• Inchi： 1S/C7H6ClF3O2/c8-6(1-2-6)4(12)3-5(13)7(9,10)11/h1-3H2
• InChI Key： HEMGEVFFJBKMQX-UHFFFAOYSA-N
• SMILES： ClC1(C(CC(C(F)(F)F)=O)=O)CC1

Computed Properties

• Exact Mass: 214.0008416g/mol
• Monoisotopic Mass: 214.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione

Introduction to 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 2138002-68-1)

1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2138002-68-1, features a unique structural framework that combines a cyclopropyl group with a trifluorobutane moiety, making it a promising candidate for various applications. The presence of both chloro and trifluoro substituents imparts distinct chemical properties that are leveraged in the synthesis of novel molecules.

The structural complexity of 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione makes it an intriguing subject for researchers exploring advanced synthetic methodologies. The compound's molecular architecture includes a three-membered cyclopropyl ring attached to a four-carbon chain with two trifluoromethyl groups and a chloro substituent at the terminal position. This configuration not only enhances its reactivity but also opens up possibilities for diverse chemical transformations.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The introduction of fluorine atoms into molecular structures often leads to better pharmacokinetic profiles, making such compounds valuable in drug development. The synthesis of 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione exemplifies the growing trend toward incorporating fluorinated moieties into therapeutic agents.

The compound's potential applications extend beyond pharmaceuticals into the realm of advanced materials. Researchers have been exploring its utility in the development of high-performance polymers and specialty chemicals. The combination of the cyclopropyl ring and trifluorobutane backbone provides a stable yet flexible framework that can be tailored for specific material properties. This has led to investigations into its role as a building block for novel polymers with enhanced thermal stability and mechanical strength.

The latest research on 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione has revealed fascinating insights into its reactivity and functionalization potential. Studies have demonstrated that this compound can serve as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features allow for selective modifications at multiple sites, enabling chemists to design tailored derivatives with specific properties.

In the context of drug discovery, the compound's ability to undergo cross-coupling reactions makes it particularly valuable. These reactions are fundamental in constructing complex organic molecules and have been widely used in the synthesis of active pharmaceutical ingredients (APIs). The presence of both chloro and triple-bond functionalities facilitates its participation in palladium-catalyzed reactions, which are commonly employed in medicinal chemistry.

The trifluoromethyl group is another key feature that contributes to the compound's appeal. This moiety is known to influence both the physical properties and biological activity of molecules. For instance, it can enhance lipophilicity and metabolic stability, which are critical factors in drug design. The incorporation of trifluoromethyl groups has been associated with improved efficacy and reduced side effects in several therapeutic areas.

From a synthetic chemistry perspective, 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione represents an excellent example of how structural diversity can lead to novel functional materials. Its synthesis involves multiple steps that showcase advanced techniques in organic chemistry. These include stereoselective reactions and the manipulation of sensitive functional groups under controlled conditions.

The compound's behavior under various reaction conditions has been thoroughly investigated by researchers aiming to optimize its synthetic pathways. Such studies not only contribute to the development of more efficient synthetic routes but also provide insights into the mechanistic aspects of fluorinated organic chemistry. Understanding these mechanisms is crucial for designing new reactions that can be applied to other fluorinated systems.

The potential applications of 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione are not limited to pharmaceuticals and materials science; they extend into agrochemicals and specialty chemicals as well. The unique combination of structural features makes it a versatile precursor for synthesizing compounds with diverse functionalities. This versatility is particularly valuable in industries where tailored chemical solutions are required.

In conclusion, 1-(1-chlorocyclopropyl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 2138002-68-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural complexity and functional diversity make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule.